Cas no 2171774-55-1 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid
• CAS No: 2171774-55-1
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6246293
• PubChem ID: 165801980
• Update Time: 2025-10-29

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid
• EN300-1479800
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-2-methylpropanoic acid
• 2171774-55-1

• Inchi： 1S/C25H28F2N2O5/c1-4-29(25(2,3)23(31)32)22(30)20(13-21(26)27)28-24(33)34-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-21H,4,13-14H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： IQWPEYOWXFEBNT-UHFFFAOYSA-N
• SMILES： FC(CC(C(N(CC)C(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid

Recent Advances in the Study of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid (CAS: 2171774-55-1)

The compound 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid (CAS: 2171774-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino group, has shown promising potential in various applications, including peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative is particularly valuable for the synthesis of complex peptides due to its stability under basic conditions and ease of deprotection. Recent studies have demonstrated its efficacy in the synthesis of fluorinated peptides, which are increasingly being explored for their enhanced metabolic stability and bioavailability. The incorporation of difluorinated butanoic acid into peptide backbones has been shown to improve resistance to enzymatic degradation, making it a valuable tool in the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, 2171774-55-1 has been investigated for its potential as a building block in the design of novel drug candidates. The presence of fluorine atoms in the molecule can significantly alter its pharmacokinetic and pharmacodynamic properties, leading to improved drug efficacy and reduced side effects. Recent preclinical studies have explored its use in the development of protease inhibitors and receptor antagonists, with promising results in vitro and in vivo. The compound's ability to modulate protein-protein interactions has also been a focus of research, particularly in the context of cancer and inflammatory diseases.

Another notable area of research involves the use of 2171774-55-1 in the development of prodrugs and drug delivery systems. The Fmoc group can serve as a protective moiety that is cleaved under specific physiological conditions, enabling controlled release of active drug molecules. Recent advancements in nanotechnology have further expanded its applications, with studies reporting the successful incorporation of the compound into nanoparticle-based delivery systems for targeted therapy. These systems have shown enhanced tumor accumulation and reduced systemic toxicity in animal models, highlighting their potential for clinical translation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2171774-55-1, as well as in optimizing its biological activity and selectivity. Ongoing research is focused on addressing these limitations through the development of novel synthetic routes and structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, the compound 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid (CAS: 2171774-55-1) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique structural features and broad range of applications make it a subject of intense research, with the potential to contribute significantly to the development of next-generation therapeutics. Future studies will likely focus on further elucidating its mechanism of action, optimizing its synthetic accessibility, and exploring its therapeutic potential in various disease models.